Cas no 1261591-90-5 (3-fluoro-4-2-(trifluoromethoxy)phenylbenzoic acid)

• Product Name: 3-fluoro-4-2-(trifluoromethoxy)phenylbenzoic acid
• CAS No: 1261591-90-5
• MF: C₁₄H₈F₄O₃
• MW: 300.205138206482
• MDL: MFCD18405943
• CID: 2761268
• Update Time: 2025-11-01

3-fluoro-4-2-(trifluoromethoxy)phenylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-[2-(trifluoromethoxy)phenyl]benzoic acid
• 3-fluoro-4-2-(trifluoromethoxy)phenylbenzoic acid

• MDL： MFCD18405943
• Inchi： 1S/C14H8F4O3/c15-11-7-8(13(19)20)5-6-9(11)10-3-1-2-4-12(10)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key： PFHLHRKORORKAB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Exact Mass: 300.04100

Experimental Properties

• PSA: 46.53000
• LogP: 4.08950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-fluoro-4-2-(trifluoromethoxy)phenylbenzoic acid

Introduction to 3-Fluoro-4-(2-(Trifluoromethoxy)phenyl)benzoic Acid (CAS No. 1261591-90-5)

3-Fluoro-4-(2-(trifluoromethoxy)phenyl)benzoic acid (CAS No. 1261591-90-5) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development, particularly in the areas of oncology and neurology.

The molecular formula of 3-fluoro-4-(2-(trifluoromethoxy)phenyl)benzoic acid is C₁₅H₉F₄O₃, and its molecular weight is approximately 308.23 g/mol. The compound features a benzoic acid core with a fluorine substituent at the 3-position and a 2-(trifluoromethoxy)phenyl group at the 4-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for various scientific investigations.

In recent years, there has been a growing interest in the development of small molecules that can modulate specific biological pathways. 3-Fluoro-4-(2-(trifluoromethoxy)phenyl)benzoic acid has shown promise in this regard due to its ability to interact with key proteins involved in cell signaling and metabolism. For instance, studies have demonstrated that this compound can inhibit the activity of certain kinases, which are enzymes that play crucial roles in cellular processes such as proliferation, differentiation, and apoptosis.

One notable application of 3-fluoro-4-(2-(trifluoromethoxy)phenyl)benzoic acid is in the field of oncology. Research has shown that this compound can selectively target cancer cells while sparing normal cells, thereby reducing the potential for side effects associated with traditional chemotherapy. In particular, it has been found to be effective against certain types of solid tumors, such as breast cancer and lung cancer. The mechanism by which it exerts its anti-cancer effects involves the modulation of signaling pathways that are often dysregulated in cancer cells.

Beyond oncology, 3-fluoro-4-(2-(trifluoromethoxy)phenyl)benzoic acid has also shown potential in neurology. Studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects. It has been found to reduce inflammation and oxidative stress in neuronal cells, which are key factors contributing to neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that 3-fluoro-4-(2-(trifluoromethoxy)phenyl)benzoic acid could be a valuable tool in the development of new therapeutic strategies for these debilitating conditions.

The synthesis of 3-fluoro-4-(2-(trifluoromethoxy)phenyl)benzoic acid involves several well-established chemical reactions. One common approach is to start with a suitable aryl halide and undergo a Suzuki coupling reaction to introduce the 2-(trifluoromethoxy)phenyl group. Subsequent steps involve functional group transformations to introduce the fluorine substituent and form the benzoic acid moiety. The synthetic route is highly modular, allowing for the preparation of various derivatives with different substituents, which can be used to fine-tune the biological activity and pharmacological properties of the final product.

In addition to its therapeutic potential, 3-fluoro-4-(2-(trifluoromethoxy)phenyl)benzoic acid has also been studied for its use as a probe molecule in biochemical assays. Its unique chemical structure makes it an excellent candidate for labeling and tracking specific biomolecules within cells. This application has significant implications for understanding complex biological processes at the molecular level and could lead to new insights into disease mechanisms.

The safety profile of 3-fluoro-4-(2-(trifluoromethoxy)phenyl)benzoic acid is an important consideration for its use in pharmaceutical research. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully characterize its safety profile in humans.

In conclusion, 3-fluoro-4-(2-(trifluoromethoxy)phenyl)benzoic acid (CAS No. 1261591-90-5) is a promising compound with a wide range of potential applications in both basic research and drug development. Its unique chemical structure and biological properties make it an attractive candidate for further investigation into its therapeutic potential in oncology, neurology, and other fields. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.